Cas no 608515-82-8 (3-ISOQUINOLINEETHANAMINE)

• Product Name: 3-ISOQUINOLINEETHANAMINE
• CAS No: 608515-82-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 3295865
• PubChem ID: 69523043
• Update Time: 2025-05-20

3-ISOQUINOLINEETHANAMINE Chemical and Physical Properties

Names and Identifiers

• 3-ISOQUINOLINEETHANAMINE
• DS-016653
• 2-(Isoquinolin-3-yl)ethanamine
• 608515-82-8
• 3-(2-Aminoethyl)isoquinoline
• SCHEMBL5659077
• GHKHGSWPQBAAQF-UHFFFAOYSA-N
• 2-isoquinolin-3-ylethanamine

• Inchi： 1S/C11H12N2/c12-6-5-11-7-9-3-1-2-4-10(9)8-13-11/h1-4,7-8H,5-6,12H2
• InChI Key： GHKHGSWPQBAAQF-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1CCN

Computed Properties

• Exact Mass: 172.100048391Da
• Monoisotopic Mass: 172.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 3-ISOQUINOLINEETHANAMINE

3-ISOQUINOLINEETHANAMINE (CAS No. 608515-82-8): A Comprehensive Overview of Its Properties and Applications

3-ISOQUINOLINEETHANAMINE (CAS No. 608515-82-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique isoquinoline backbone and ethanamine functional group, exhibits versatile properties that make it valuable for a wide range of applications. In this article, we delve into its molecular structure, synthesis methods, and potential uses, while also addressing common queries and trending topics related to this compound.

The molecular formula of 3-ISOQUINOLINEETHANAMINE is C₁₁H₁₂N₂, with a molecular weight of approximately 172.23 g/mol. Its structure combines the aromatic isoquinoline ring with a flexible ethanamine side chain, which contributes to its reactivity and solubility in various solvents. Researchers often explore its derivatives for their potential in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial compounds. The compound's CAS No. 608515-82-8 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature.

One of the most frequently asked questions about 3-ISOQUINOLINEETHANAMINE is its role in medicinal chemistry. Recent studies highlight its potential as a building block for designing novel therapeutics, especially in the context of neurodegenerative diseases and infectious diseases. For instance, its structural similarity to naturally occurring alkaloids makes it a promising candidate for targeted drug delivery systems. Additionally, its synthetic versatility allows for modifications that enhance its bioavailability and pharmacokinetic properties.

In the realm of material science, 3-ISOQUINOLINEETHANAMINE is explored for its ability to form coordination complexes with metals, which are useful in catalysis and sensor development. Its aromaticity and electron-rich nature enable it to participate in π-π stacking interactions, a feature highly sought after in the design of organic electronic materials. This aligns with the growing interest in sustainable materials and green chemistry, as researchers seek eco-friendly alternatives for industrial processes.

The synthesis of 3-ISOQUINOLINEETHANAMINE typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. These innovations cater to the increasing demand for efficient synthetic methods in both academic and industrial settings.

From an SEO perspective, users often search for terms like "3-ISOQUINOLINEETHANAMINE uses", "CAS 608515-82-8 suppliers", and "isoquinoline derivatives in drug discovery". Addressing these queries, it's worth noting that the compound is available through specialized chemical suppliers and is often customized for research purposes. Its price and purity vary depending on the supplier, with HPLC-grade and analytical-grade options being the most common.

Another trending topic is the safety and handling of 3-ISOQUINOLINEETHANAMINE. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation, are recommended. This aligns with the broader conversation on lab safety and responsible chemical management, which has gained traction in recent years.

In conclusion, 3-ISOQUINOLINEETHANAMINE (CAS No. 608515-82-8) is a compound of immense scientific interest, bridging the gap between organic chemistry and applied sciences. Its applications span pharmaceuticals, materials, and catalysis, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic solutions.